N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-methoxybenzamide hydrochloride

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-methoxybenzamide;hydrochloride
• InChI: InChI=1S/C19H20ClN3O2S.ClH/c1-22(2)10-11-23(18(24)14-6-4-5-7-16(14)25-3)19-21-15-9-8-13(20)12-17(15)26-19;/h4-9,12H,10-11H2,1-3H3;1H
• InChI Key: KBNMAICATFHFFK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)Cl)C(=O)C3=CC=CC=C3OC.Cl
• Molecular Formula: C19H21Cl2N3O2S
• Molecular Weight: 426.4 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-methoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C19H21Cl2N3O2S and its molecular weight is 426.36. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Characterization

Research into polymers based on 2-(dimethylamino)ethyl methacrylate (DMAEMA) demonstrates the compound's relevance in creating near-monodisperse α-hydroxy and α,ω-dihydroxy amine-based polymers. These polymers can be covalently linked to form star polymers and model networks, highlighting the compound's utility in advanced polymer design and synthesis (Costa & Patrickios, 1999).

Molecular Structure Analysis

The structural characterization of related molecules, such as N-3-hydroxyphenyl-4-methoxybenzamide, through acylation reactions and DFT calculations, provides insights into the importance of intermolecular interactions in molecular geometry. This kind of research is pivotal for understanding how slight modifications in molecular structure can significantly influence material properties and biological activity (Karabulut et al., 2014).

Corrosion Inhibition

Studies on benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic solutions illustrate the potential application of structurally similar compounds in protecting metals from corrosion. The research underscores the significance of such compounds in industrial applications, where they provide a chemical barrier against corrosive environments (Hu et al., 2016).

Antimicrobial Applications

The synthesis and antimicrobial screening of thiazole ring-incorporating derivatives demonstrate the potential of these compounds in developing new antimicrobial agents. Such studies highlight the role of chemical modifications in enhancing the biological activity of molecules against various pathogens (Desai et al., 2013).

Catalytic Applications

The encapsulation of molybdenum(VI) complexes with thiazole-hydrazone ligands in zeolite Y, acting as catalysts for the oxidation of alcohols and hydrocarbons, showcases the potential of such compounds in heterogeneous catalysis. This research area opens avenues for the development of reusable and efficient catalysts for industrial chemical processes (Ghorbanloo & Maleki Alamooti, 2017).